3-(2-cyclohexylacetamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-cyclohexylacetyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H26N2O5/c28-22(14-16-6-2-1-3-7-16)27-23-18-8-4-5-9-19(18)32-24(23)25(29)26-17-10-11-20-21(15-17)31-13-12-30-20/h4-5,8-11,15-16H,1-3,6-7,12-14H2,(H,26,29)(H,27,28)
• InChI Key: HKOUVTCMSXILID-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C25H26N2O5
• Molecular Weight: 434.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as 1H-NMR. This would provide information about the hydrogen atoms in the molecule and their environment, which can be used to infer the structure.

Scientific Research Applications

Novel Compound Synthesis and Characterization

Research has focused on the synthesis and characterization of novel compounds with potential biological activities. For instance, studies on marine-associated Streptomyces sp. ZZ502 led to the isolation of new compounds with extensive structural analysis, though no significant activity was found against various pathogens and cancer cells (Zhang et al., 2018). Similarly, novel benzodifuranyl derivatives were synthesized with significant anti-inflammatory and analgesic activities, showing potential as COX-2 inhibitors (Abu‐Hashem et al., 2020).

Drug Design and Molecular Docking

In drug design, the synthesis of pseudopeptidic derivatives through innovative chemical sequences has been explored, contributing to new avenues in medicinal chemistry (Lecinska et al., 2010). Additionally, compounds incorporating benzofuran and thiophene moieties have been synthesized and evaluated for antimicrobial properties and molecular docking studies, highlighting the potential for discovering new antimicrobial agents (Talupur et al., 2021).

Antioxidant and Anti-inflammatory Studies

There is also interest in the synthesis of compounds for antioxidant and anti-inflammatory applications. For example, benzothiophene derivatives were found to possess potent anti-inflammatory activity, offering insights into the development of new anti-inflammatory drugs (Radwan et al., 2009). Moreover, novel benzyl/phenylacetamide derivatives have been studied for their radical scavenging activity, emphasizing the role of these compounds in antioxidant research (Ahmad et al., 2012).

Heterocyclic Compounds Synthesis

The development of new heterocyclic compounds through cascade transformations and cyclization reactions has been a focal point, underscoring the versatility of benzofuran derivatives in synthesizing complex molecular architectures with potential pharmacological activities (Ukhin et al., 2015).